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Compound of Interest

Compound Name: 4-Chloro-2,6-dimethylphenol

Cat. No.: B073967

Safe Handling and Disposal of 4-Chloro-2,6-
dimethylphenol

Essential guidance for laboratory professionals on the safe handling, storage, and disposal of
4-Chloro-2,6-dimethylphenol, a chemical compound utilized in various research and
development applications. This document outlines the necessary personal protective
equipment (PPE), operational procedures, and emergency protocols to ensure a safe
laboratory environment.

Hazard Identification and Personal Protective
Equipment

4-Chloro-2,6-dimethylphenol is classified as a substance that can cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[1][2][3] It is also harmful if
swallowed, in contact with skin, or if inhaled.[3] Therefore, strict adherence to PPE protocols is
mandatory.

Recommended Personal Protective Equipment (PPE)
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Protection Type

Equipment

Specification

Eye/Face Protection

Safety Goggles

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[1]

Skin Protection

Gloves

Chemical impermeable gloves
that satisfy EU Directive
89/686/EEC and the standard
EN 374.[1] Always inspect

gloves prior to use.[1]

Protective Clothing

Fire/flame resistant and
impervious clothing.[1] Wear
suitable protective clothing to

prevent skin exposure.[4]

Footwear

Safety footwear should be
worn in areas where chemicals

are stored or used.[5]

Respiratory Protection

Respirator

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator with a
particulates filter conforming to
EN 143.[1][3]

Operational Plan for Handling 4-Chloro-2,6-

dimethylphenol

A systematic approach to handling 4-Chloro-2,6-dimethylphenol is crucial to minimize

exposure and ensure safety. The following step-by-step plan covers the lifecycle of the

chemical within a laboratory setting.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.
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» Store the container in a tightly closed, dry, cool, and well-ventilated place.[1]

» Store away from incompatible materials such as bases, acid anhydrides, acid chlorides, and
metals.[3]

e Ensure the storage area is separate from foodstuff containers.[1][2]
2. Handling and Use:

 All handling should be conducted in a well-ventilated area, preferably within a chemical fume
hood.[1]

e Avoid the formation of dust and aerosols.[1]

» Use non-sparking tools to prevent ignition sources.[1]

e Do not eat, drink, or smoke when using this product.[2][3]
e Wash hands thoroughly after handling.[2][3]

o Contaminated work clothing should not be allowed out of the workplace and should be
laundered separately before reuse.[2]

3. Disposal Plan:

» Dispose of contents and containers in accordance with local, regional, national, and
international regulations.[6]

» Collect waste material in suitable, closed, and labeled containers for disposal.[1][2]

» Do not allow the chemical to enter drains or the environment.[1]

Emergency Procedures

In the event of an accidental release or exposure, immediate and appropriate action is critical.

Spill Response:
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Immediate Actions

Evacuate Personnel

Remove Ignition Sources

Don|PPE
A
Wear appropriate PPE:
- Respirator
- Goggles
- Chemical-resistant gloves
- Protective clothing

Containment & Cleanup

Ensure Adequate Ventilation

Contain Spillage

se spark-proof tools

Collect Material

Hor dry spills, avoid generating dust.

Clean Spill Area

et spills, use inert absorbent material.

Sealed, Labeled Containers

Disposal

Dispose of Waste in

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 4-Chloro-2,6-dimethylphenol.
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First Aid Measures:

 If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[3][7]

« If on Skin: Take off imnmediately all contaminated clothing. Rinse skin with plenty of water.[7]
If skin irritation occurs, get medical advice.[3]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.[3] Immediately call a poison center or doctor.[7]

 If Swallowed: Rinse mouth with water. Do not induce vomiting.[1] Call a poison center or
doctor immediately.[1]

Physical and Chemical Properties

Property Value

Physical State White to off-white crystalline powder|[1]
Molecular Formula C8HOCIO[8]

Molecular Weight 156.61 g/mol [8]

Melting Point 80 - 83 °C[1]

Occupational Exposure Limits No data available[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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